Cas no 103264-35-3 ((quinolin-8-yl)methanethiol)
(quinolin-8-yl)methanethiol structure
Product Name:(quinolin-8-yl)methanethiol
CAS No:103264-35-3
MF:C10H9NS
MW:175.250160932541
MDL:MFCD23790666
CID:893426
PubChem ID:517814
Update Time:2025-04-19
(quinolin-8-yl)methanethiol Chemical and Physical Properties
Names and Identifiers
-
- 8-quinolinemethanethiol
- (quinolin-8-yl)methanethiol
-
- MDL： MFCD23790666
- Inchi： 1S/C10H9NS/c12-7-9-4-1-3-8-5-2-6-11-10(8)9/h1-6,12H,7H2
- InChI Key： FINMYCNANOBBTK-UHFFFAOYSA-N
- SMILES： SCC1=CC=CC2=CC=CN=C12
Computed Properties
- Exact Mass: 175.04567
- Monoisotopic Mass: 175.04557046g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 13.9Ų
Experimental Properties
- PSA: 12.89
(quinolin-8-yl)methanethiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01BXXK-50mg |
(quinolin-8-yl)methanethiol |
103264-35-3 | 95% | 50mg |
$269.00 | 2023-12-26 | |
| 1PlusChem | 1P01BXXK-100mg |
(quinolin-8-yl)methanethiol |
103264-35-3 | 95% | 100mg |
$369.00 | 2023-12-26 | |
| 1PlusChem | 1P01BXXK-250mg |
(quinolin-8-yl)methanethiol |
103264-35-3 | 95% | 250mg |
$516.00 | 2023-12-26 | |
| 1PlusChem | 1P01BXXK-500mg |
(quinolin-8-yl)methanethiol |
103264-35-3 | 95% | 500mg |
$778.00 | 2023-12-26 | |
| 1PlusChem | 1P01BXXK-1g |
(quinolin-8-yl)methanethiol |
103264-35-3 | 95% | 1g |
$981.00 | 2023-12-26 | |
| 1PlusChem | 1P01BXXK-2.5g |
(quinolin-8-yl)methanethiol |
103264-35-3 | 95% | 2.5g |
$1859.00 | 2023-12-26 | |
| 1PlusChem | 1P01BXXK-5g |
(quinolin-8-yl)methanethiol |
103264-35-3 | 95% | 5g |
$2722.00 | 2023-12-26 | |
| 1PlusChem | 1P01BXXK-10g |
(quinolin-8-yl)methanethiol |
103264-35-3 | 95% | 10g |
$4006.00 | 2023-12-26 | |
| Enamine | EN300-321130-1g |
(quinolin-8-yl)methanethiol |
103264-35-3 | 95% | 1g |
$743.0 | 2023-09-04 | |
| Enamine | EN300-321130-5g |
(quinolin-8-yl)methanethiol |
103264-35-3 | 95% | 5g |
$2152.0 | 2023-09-04 |
(quinolin-8-yl)methanethiol Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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